2-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]-4H-1,4-benzoxazin-3-one

• IUPAC Name: 2-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C16H20N2O3/c1-11-5-4-8-18(10-11)15(19)9-14-16(20)17-12-6-2-3-7-13(12)21-14/h2-3,6-7,11,14H,4-5,8-10H2,1H3,(H,17,20)
• InChI Key: KYRHESUEOYWUKK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)CC2C(=O)NC3=CC=CC=C3O2
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

2-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]-4H-1,4-benzoxazin-3-one is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as BZ-423 and has been found to have interesting properties that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of BZ-423 involves the activation of the mitochondrial pathway of apoptosis. BZ-423 binds to the mitochondrial protein VDAC1, leading to the release of cytochrome c and the activation of caspases, which ultimately leads to cell death.
Biochemical and Physiological Effects:
BZ-423 has been found to have a number of biochemical and physiological effects. In vitro studies have shown that BZ-423 can induce apoptosis in cancer cells and reduce inflammation in immune cells. In vivo studies have shown that BZ-423 can reduce tumor growth and improve survival in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using BZ-423 in lab experiments is that it has been well-studied and its mechanism of action is well-understood. Another advantage is that it has been found to have low toxicity in animal studies. One limitation of using BZ-423 in lab experiments is that it is a relatively new compound and its long-term effects are not yet fully understood.

Future Directions

There are several future directions for research on BZ-423. One direction is to study its potential applications in other fields, such as cardiology and dermatology. Another direction is to develop more potent analogs of BZ-423 that could be used as potential drugs. Finally, further research is needed to fully understand the long-term effects of BZ-423 on human health.

Synthesis Methods

The synthesis of BZ-423 involves a series of chemical reactions that start with the reaction of 2-aminobenzoic acid with acetic anhydride to form N-acetyl-2-aminobenzoic acid. This intermediate is then reacted with 3-methylpiperidine and then with oxalyl chloride to form the final product, 2-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]-4H-1,4-benzoxazin-3-one.

Scientific Research Applications

BZ-423 has been studied for its potential applications in various scientific research fields, including immunology, oncology, and neurology. In immunology, BZ-423 has been found to have anti-inflammatory properties that make it a potential treatment for autoimmune diseases. In oncology, BZ-423 has been studied for its potential to induce apoptosis in cancer cells. In neurology, BZ-423 has been found to have neuroprotective properties that make it a potential treatment for neurodegenerative diseases.